Cas no 2171999-79-2 (Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2171999-79-2
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5566678
• PubChem ID: 165596302
• Update Time: 2025-10-30

Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1636032
• 2171999-79-2
• tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate
• Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H21NO4/c1-9-5-10(8-18-9)11-6-15(7-12(11)16)13(17)19-14(2,3)4/h5,8,11-12,16H,6-7H2,1-4H3
• InChI Key： VRRNEBFSPZFQDX-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1=COC(C)=C1

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9Ų

Additional information on Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171999-79-2) is a complex organic compound with a unique structure that combines a pyrrolidine ring, a hydroxyl group, and a substituted furan moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a tert-butyl ester group attached to the pyrrolidine ring, which is further substituted with a hydroxyl group and a 5-methylfuran-3-yl substituent. This combination of functional groups makes the compound versatile and amenable to further chemical modifications.

The synthesis of tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of green chemistry principles, such as catalytic asymmetric synthesis, to construct the pyrrolidine ring with high enantioselectivity. The incorporation of the 5-methylfuran group has also been studied using various coupling reactions, including Suzuki-Miyaura cross-coupling, which has proven to be highly efficient under mild conditions.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrrolidine ring is a common structural motif in many bioactive compounds, including antiviral agents and anticancer drugs. The presence of the hydroxyl group and the 5-methylfuran substituent adds functional diversity, enabling the compound to interact with biological targets in multiple ways. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate has shown potential in agrochemicals. The compound's ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Studies have shown that it can enhance stress tolerance in crops under adverse environmental conditions, such as drought or high salinity. This property makes it a valuable candidate for developing sustainable agricultural solutions.

The structural versatility of this compound also extends to materials science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as stimuli-responsive polymers and self-healing materials. The tert-butyl ester group can be easily modified to introduce functional groups that respond to external stimuli, such as temperature or pH changes. This capability opens up new possibilities for developing smart materials with applications in sensors, drug delivery systems, and adaptive textiles.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic transitions due to the conjugation between the pyrrolidine ring and the furan moiety. These findings have implications for its use in optoelectronic devices and organic light-emitting diodes (OLEDs), where such properties are highly desirable.

In conclusion, tert-butyl 3-hydroxy-4-(5-methylfuran-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171999-79-2) is a multifaceted compound with significant potential across various disciplines. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for addressing challenges in medicine, agriculture, and materials science. As research continues to uncover new properties and functions of this compound, its role in driving innovation is expected to grow significantly.